(3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-1-[(2-fluorophenyl)methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C17H25FN2O2/c18-15-4-2-1-3-13(15)11-19-8-7-16(17(22)12-19)20-9-5-14(21)6-10-20/h1-4,14,16-17,21-22H,5-12H2/t16-,17-/m1/s1
• InChI Key: PQMJGKPIOFFRPF-IAGOWNOFSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)CC3=CC=CC=C3F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=CC=CC=C3F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

(3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol, also known as FBDD, is a synthetic compound that has been widely used in scientific research. FBDD is a piperidine-based compound that has a unique chemical structure, making it an important tool in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body, including dopamine receptors, adenosine receptors, and acetylcholinesterase. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to have a modulatory effect on these proteins and enzymes, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
(3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to have various biochemical and physiological effects in the body. For example, (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to modulate dopamine release in the brain, which may have implications for the treatment of Parkinson's disease. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has also been shown to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has several advantages as a tool for scientific research. For example, (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has a unique chemical structure that allows it to interact with various proteins and enzymes in the body. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to the use of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol in lab experiments. For example, the mechanism of action of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol is not fully understood, which may limit its therapeutic potential.

Future Directions

There are several future directions for the use of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol in scientific research. For example, further studies are needed to fully understand the mechanism of action of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol, which may lead to the development of more effective therapeutic agents. Additionally, the use of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol in combination with other drugs may enhance its therapeutic potential. Further studies are also needed to explore the potential of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol in other diseases, such as Huntington's disease and schizophrenia.
Conclusion:
In conclusion, (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol is a piperidine-based compound that has been widely used in scientific research. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has a unique chemical structure that allows it to interact with various proteins and enzymes in the body. However, further studies are needed to fully understand the mechanism of action of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol involves a series of chemical reactions, starting with the reaction of 2-fluorobenzylamine with 1,4-bis(3,4-dihydroxyphenyl)-2,3-dimethylbutane-1,4-dione. The resulting intermediate is then reacted with piperidine to form the final product, (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol. The synthesis of (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has been extensively used in scientific research, particularly in the field of medicinal chemistry. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. (3'R*,4'R*)-1'-(2-fluorobenzyl)-1,4'-bipiperidine-3',4-diol has also been used as a tool for studying the structure-activity relationship of piperidine-based compounds.